2-chloro-4-nitro-5-(trifluoromethyl)pyridine
Description
2-chloro-4-nitro-5-(trifluoromethyl)pyridine is a type of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . TFMP and its derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of 2-chloro-4-nitro-5-(trifluoromethyl)pyridine is characterized by the presence of a fluorine atom and a pyridine in their structure . The presence of these elements is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Chemical Reactions Analysis
The chemical reactions involving 2-chloro-4-nitro-5-(trifluoromethyl)pyridine are typically characterized by the exchange between chlorine and fluorine atoms . This process is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-chloro-4-nitro-5-(trifluoromethyl)pyridine are characterized by the presence of a fluorine atom and a pyridine in their structure . These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-nitro-5-(trifluoromethyl)pyridine involves the nitration of 2-chloro-5-(trifluoromethyl)pyridine followed by reduction of the nitro group.", "Starting Materials": [ "2-chloro-5-(trifluoromethyl)pyridine", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Nitration of 2-chloro-5-(trifluoromethyl)pyridine with a mixture of nitric acid and sulfuric acid to yield 2-chloro-4-nitro-5-(trifluoromethyl)pyridine", "Step 2: Reduction of the nitro group using hydrogen gas and palladium on carbon as a catalyst to yield 2-chloro-4-amino-5-(trifluoromethyl)pyridine", "Step 3: Chlorination of the amino group using a chlorinating agent such as thionyl chloride to yield 2-chloro-4-chloro-5-(trifluoromethyl)pyridine", "Step 4: Oxidation of the chloro group using an oxidizing agent such as hydrogen peroxide to yield 2-chloro-4-chloro-5-(trifluoromethyl)-3-nitropyridine", "Step 5: Reduction of the nitro group using hydrogen gas and palladium on carbon as a catalyst to yield the final product, 2-chloro-4-nitro-5-(trifluoromethyl)pyridine" ] } | |
CAS RN |
1807167-88-9 |
Product Name |
2-chloro-4-nitro-5-(trifluoromethyl)pyridine |
Molecular Formula |
C6H2ClF3N2O2 |
Molecular Weight |
226.5 |
Purity |
95 |
Origin of Product |
United States |
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